Cas no 1250944-90-1 (1-(5-fluoropyridin-3-yl)cyclohexan-1-amine)

• Product Name: 1-(5-fluoropyridin-3-yl)cyclohexan-1-amine
• CAS No: 1250944-90-1
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• CID: 5896056
• PubChem ID: 61519861
• Update Time: 2025-05-22

1-(5-fluoropyridin-3-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoropyridin-3-yl)cyclohexan-1-amine
• 1250944-90-1
• AKOS010781536
• EN300-1845801

• Inchi： 1S/C11H15FN2/c12-10-6-9(7-14-8-10)11(13)4-2-1-3-5-11/h6-8H,1-5,13H2
• InChI Key： SZWHQXSARCWNMA-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C1(CCCCC1)N

Computed Properties

• Exact Mass: 194.12192665g/mol
• Monoisotopic Mass: 194.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(5-fluoropyridin-3-yl)cyclohexan-1-amine

1-(5-Fluoropyridin-3-yl)cyclohexan-1-amine (CAS No. 1250944-90-1): A Versatile Fluorinated Building Block in Modern Chemistry

In the rapidly evolving field of fluorinated organic compounds, 1-(5-fluoropyridin-3-yl)cyclohexan-1-amine (CAS No. 1250944-90-1) has emerged as a structurally unique and pharmacologically interesting scaffold. This amine-substituted fluoropyridine derivative combines the favorable properties of both fluoropyridine and cyclohexylamine moieties, making it particularly valuable in medicinal chemistry and materials science applications.

The molecular structure of 1-(5-fluoropyridin-3-yl)cyclohexan-1-amine features a fluoropyridine ring connected to a cyclohexylamine core, creating a three-dimensional architecture that enhances its binding capabilities in biological systems. The presence of fluorine at the 5-position of the pyridine ring significantly influences the compound's electronic properties, lipophilicity, and metabolic stability - key considerations in modern drug discovery and pharmaceutical development.

Recent studies highlight the growing importance of fluorinated building blocks like 1250944-90-1 in addressing current challenges in medicinal chemistry. The compound's unique structure makes it particularly relevant for research into CNS-targeting therapeutics, as the fluoropyridine moiety can enhance blood-brain barrier penetration while the cyclohexylamine portion provides conformational flexibility important for receptor interactions.

In material science applications, 1-(5-fluoropyridin-3-yl)cyclohexan-1-amine serves as a valuable intermediate for the synthesis of advanced fluorinated polymers and liquid crystal materials. The electron-withdrawing effect of the fluorine atom combined with the basic amine functionality allows for precise tuning of electronic properties in these materials, addressing current industry demands for high-performance electronic materials and energy storage solutions.

The synthesis of CAS 1250944-90-1 typically involves multi-step organic transformations, with recent advances focusing on more sustainable approaches. Modern green chemistry techniques, including catalytic fluorination and flow chemistry methods, are being explored to improve the efficiency and environmental profile of its production. These developments align with the pharmaceutical industry's growing emphasis on sustainable synthesis and green manufacturing practices.

Analytical characterization of 1-(5-fluoropyridin-3-yl)cyclohexan-1-amine presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and X-ray crystallography are essential for confirming its structure and purity. The compound's physicochemical properties, including its pKa, logP, and solubility profile, are actively studied to better understand its behavior in various applications.

From a commercial perspective, the market for specialized fluorinated intermediates like 1250944-90-1 continues to expand. Pharmaceutical companies and research institutions are increasingly seeking such tailor-made building blocks to accelerate their drug discovery pipelines. Custom synthesis providers are responding by offering high-purity batches of this compound with detailed analytical documentation to meet rigorous quality standards.

Safety considerations for handling 1-(5-fluoropyridin-3-yl)cyclohexan-1-amine follow standard laboratory protocols for amine-containing compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during its manipulation. Storage typically requires protection from moisture and oxygen, often under inert atmosphere conditions for long-term stability.

The future research directions for CAS 1250944-90-1 appear promising, particularly in the context of precision medicine and targeted therapies. Its structural features make it a candidate for development as a pharmacophore in various therapeutic areas, with particular interest in neurological disorders and metabolic diseases. Additionally, its potential applications in agrochemicals and specialty chemicals are being explored by several research groups.

For researchers working with 1-(5-fluoropyridin-3-yl)cyclohexan-1-amine, recent literature suggests several promising synthetic modifications. The amine functionality can be readily derivatized to form amides, carbamates, or sulfonamides, while the fluoropyridine ring offers opportunities for cross-coupling reactions and nucleophilic aromatic substitutions. These transformations significantly expand the compound's utility in molecular design and structure-activity relationship studies.

In conclusion, 1-(5-fluoropyridin-3-yl)cyclohexan-1-amine (CAS No. 1250944-90-1) represents an important addition to the toolbox of fluorinated building blocks available to researchers. Its balanced combination of lipophilicity, structural rigidity, and synthetic versatility makes it particularly valuable in contemporary medicinal chemistry and materials science. As the demand for tailored fluorinated compounds continues to grow across multiple industries, this compound is well-positioned to play an increasingly significant role in scientific innovation and technological advancement.